Cas no 1704297-82-4 (3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine)

• Product Name: 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine
• CAS No: 1704297-82-4
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5806433
• PubChem ID: 108406960
• Update Time: 2025-08-03

3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine
• EN300-1910028
• 1704297-82-4

• Inchi： 1S/C9H9BrFN/c10-9-4-3-8(11)6-7(9)2-1-5-12/h1-4,6H,5,12H2/b2-1+
• InChI Key： XLNZFQOANZYVBA-OWOJBTEDSA-N
• SMILES： BrC1C=CC(=CC=1/C=C/CN)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 1704297-82-4 and Product Name: 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine

The compound with the CAS number 1704297-82-4 and the product name 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromine and fluorine substituents in the aromatic ring imparts distinct reactivity and binding characteristics, making it a valuable scaffold for developing novel therapeutic agents.

Recent research in the area of 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine has highlighted its role as a key intermediate in the synthesis of biologically active compounds. The bromine atom at the 2-position of the phenyl ring facilitates nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure. This property is particularly useful in constructing complex molecules that target specific biological pathways. Additionally, the fluorine atom at the 5-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

One of the most compelling aspects of this compound is its potential in the development of antimicrobial agents. Studies have demonstrated that derivatives of 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine exhibit promising activity against a range of resistant bacterial strains. The combination of bromine and fluorine substituents enhances the molecule's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. This has led to investigations into its efficacy as a novel therapeutic option for treating infections caused by multidrug-resistant bacteria.

In addition to its antimicrobial properties, 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine has shown potential in the field of cancer research. Preclinical studies indicate that this compound can selectively inhibit tyrosine kinases, which are overexpressed in many cancer cells. The bromine substituent plays a crucial role in binding to the active site of these kinases, thereby disrupting their function and inhibiting tumor growth. Furthermore, the fluorine atom enhances metabolic stability, ensuring that the compound remains active within the tumor microenvironment. These findings suggest that 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine could be a valuable candidate for further development into an anticancer therapeutic.

The synthesis of 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine involves a series of well-defined chemical transformations that highlight its synthetic utility. The starting material typically undergoes bromination followed by fluorination to introduce the key substituents at the desired positions on the aromatic ring. Subsequent functionalization reactions, such as condensation with ammonia or amines, yield the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale preparations and industrial production.

The chemical properties of 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine also make it an attractive candidate for use in material science applications. Its ability to undergo cross-coupling reactions with various organic substrates allows for the creation of novel polymers and functional materials with tailored properties. These materials could find applications in electronics, coatings, and other advanced technological fields where precise control over molecular structure is essential.

From a regulatory perspective, compounds like 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Current research efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing byproduct formation. Additionally, studies are underway to evaluate potential toxicological effects and to identify any long-term risks associated with exposure to this compound.

The future prospects for 3-(2-bromo-5-fluorophenyl)prop-2-en-1-amine are promising, with ongoing research exploring new applications and therapeutic uses. As our understanding of biological pathways continues to evolve, so too will our ability to design molecules that target these pathways with high specificity and efficacy. The unique structural features of this compound make it a versatile tool for drug discovery, offering hope for innovative treatments across multiple therapeutic areas.